Cas no 1806313-92-7 (Ethyl 4-cyano-3-mercapto-2-methylphenylacetate)

• Product Name: Ethyl 4-cyano-3-mercapto-2-methylphenylacetate
• CAS No: 1806313-92-7
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 5007200
• Update Time: 2025-08-03

Ethyl 4-cyano-3-mercapto-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-mercapto-2-methylphenylacetate

• Inchi： 1S/C12H13NO2S/c1-3-15-11(14)6-9-4-5-10(7-13)12(16)8(9)2/h4-5,16H,3,6H2,1-2H3
• InChI Key： NKNKQNZORXBTST-UHFFFAOYSA-N
• SMILES： SC1=C(C#N)C=CC(CC(=O)OCC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-cyano-3-mercapto-2-methylphenylacetate

Recent Advances in the Study of Ethyl 4-cyano-3-mercapto-2-methylphenylacetate (CAS: 1806313-92-7)

Ethyl 4-cyano-3-mercapto-2-methylphenylacetate (CAS: 1806313-92-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyano and mercapto functional groups, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and mechanism of action. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of Ethyl 4-cyano-3-mercapto-2-methylphenylacetate, with particular emphasis on its role as a key intermediate in the production of biologically active molecules. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic asymmetric reactions. These advancements have not only enhanced the efficiency of its production but have also opened new avenues for its application in medicinal chemistry.

In addition to its synthetic utility, Ethyl 4-cyano-3-mercapto-2-methylphenylacetate has demonstrated promising biological activities in preclinical studies. Investigations into its pharmacological properties have revealed its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. For instance, recent in vitro and in vivo studies have shown that this compound exhibits significant inhibitory effects on certain kinases, suggesting its potential as a lead compound for the development of targeted therapies for cancer and inflammatory diseases.

Furthermore, structural-activity relationship (SAR) studies have been conducted to elucidate the molecular determinants of its biological activity. These studies have identified critical functional groups within the compound that contribute to its binding affinity and selectivity towards target proteins. Such insights are invaluable for the rational design of derivatives with improved pharmacokinetic and pharmacodynamic properties.

The safety and toxicity profile of Ethyl 4-cyano-3-mercapto-2-methylphenylacetate have also been evaluated in recent research. Preliminary toxicological assessments indicate that the compound exhibits a favorable safety profile at therapeutic doses, with minimal adverse effects observed in animal models. However, further studies are warranted to fully characterize its long-term safety and potential off-target effects.

In conclusion, Ethyl 4-cyano-3-mercapto-2-methylphenylacetate (CAS: 1806313-92-7) represents a promising candidate for further investigation in the field of drug discovery. Its unique chemical structure, combined with its demonstrated biological activities, positions it as a valuable tool for the development of novel therapeutic agents. Ongoing research efforts are expected to uncover additional applications and optimize its properties for clinical translation.